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Compound of Interest

Compound Name: 4-Methylphthalimide

Cat. No.: B1312042

CAS Number: 40314-06-5

This technical guide provides an in-depth overview of 4-Methylphthalimide, a chemical
compound utilized in various research applications, particularly as a fluorescent dye and stain.
[1][2] This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its chemical properties, safety data, synthesis,
and potential mechanisms of action based on current scientific literature.

Core Chemical and Physical Properties

4-Methylphthalimide is a derivative of phthalimide, a bicyclic compound with a benzene ring
fused to a furan-2,5-dione ring. The addition of a methyl group to the benzene ring influences
its chemical and physical characteristics. A summary of its key properties is presented below.

Property Value Reference(s)
CAS Number 40314-06-5 [11[2]
Molecular Formula CoH7NO:2 [2]

Molecular Weight 161.16 g/mol [2]

IUPAC Name 5-methylisoindole-1,3-dione

Physical Form Solid

Purity Typically =298%
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Safety and Handling Information

4-Methylphthalimide is classified as a hazardous substance and requires careful handling in a

laboratory setting. The following table summarizes its GHS hazard classifications and

associated precautionary statements.

. . Hazard
Hazard Class GHS Pictogram Signal Word
Statement(s)
Acute Toxicity, Oral GHSO07 (Exclamation ] H302: Harmful if
Warning
(Category 4) Mark) swallowed.
Skin Sensitisation GHSO07 (Exclamation ] H317: May cause an
Warning 7 .
(Category 1) Mark) allergic skin reaction.
Skin Irritation GHSO07 (Exclamation ) H315: Causes skin
Warning o
(Category 2) Mark) irritation.
Serious Eye lIrritation GHSO07 (Exclamation ] H319: Causes serious
Warning S
(Category 2) Mark) eye irritation.
Specific target organ
toxicity — Single )
GHSO07 (Exclamation ] H335: May cause
exposure (Category Warning

3), Respiratory tract

irritation

Mark)

respiratory irritation.

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye
protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Experimental Protocols: Synthesis of 4-
Methylphthalimide

A general procedure for the synthesis of 4-Methylphthalimide involves the reaction of 4-

methylphthalic anhydride with urea in a high-boiling point solvent.[3]

Materials:
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4-Methylphthalic anhydride (3.0 g)

Urea (1.2 g)

Xylene (15 mL)

Ethanol (for washing)

Water (for washing)

Procedure:

o Combine 4-methylphthalic anhydride (3.0 g) and urea (1.2 g) in a reaction vial.

e Add xylene (15 mL) to the reaction vial.

« Stir the reaction mixture at 150°C overnight.

 After the reaction is complete, cool the mixture to room temperature.

o Collect the precipitated crystals by filtration.

e Wash the collected crystals sequentially with ethanol and water.

e Dry the resulting crystals under reduced pressure to yield 4-methylphthalimide as white
crystals (2.4 g, 82% yield).[3]

Characterization:

« 1H NMR (CDCl3) & (ppm): 2.5 (3H, s), 7.5 (1H, d), 7.6 (1H, s), 7.7 (1H, s).[3]
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Synthesis Workflow of 4-Methylphthalimide
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Synthesis Workflow of 4-Methylphthalimide
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Biological Activity and Potential Mechanism of
Action

4-Methylphthalimide is primarily recognized for its application as a fluorescent dye in
biological research.[1][2] While specific signaling pathways modulated by 4-Methylphthalimide
have not been extensively documented, its utility as a probe is rooted in its photophysical
properties. The fluorescence of phthalimide and naphthalimide derivatives often arises from an
intramolecular charge transfer (ICT) mechanism.

In an ICT process, upon excitation by light, an electron is transferred from an electron-donating
part of the molecule to an electron-accepting part. This creates an excited state with a large
dipole moment, which is sensitive to the polarity of the surrounding environment. The relaxation
from this excited state back to the ground state results in the emission of fluorescent light. The
energy of this emission, and thus its color, can change depending on the properties of the
solvent or the local environment it is in, a phenomenon known as solvatochromism. This
property makes such molecules valuable as environmental probes, for example, in staining lipid

droplets within cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Methylphthalimide: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312042#4-methylphthalimide-cas-number-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.medchemexpress.com/4-methylphthalimide.html
https://www.scbt.com/p/4-methylphthalimide-40314-06-5
https://www.chemicalbook.com/synthesis/4-methylphthalimide-99.htm
https://www.benchchem.com/product/b1312042#4-methylphthalimide-cas-number-and-safety-data
https://www.benchchem.com/product/b1312042#4-methylphthalimide-cas-number-and-safety-data
https://www.benchchem.com/product/b1312042#4-methylphthalimide-cas-number-and-safety-data
https://www.benchchem.com/product/b1312042#4-methylphthalimide-cas-number-and-safety-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1312042?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

